Ethyl 2-(2-(2-methoxyphenoxy)acetamido)benzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(2-methoxyphenoxy)acetyl]amino]-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H19NO5S/c1-3-25-20(23)18-13-8-4-7-11-16(13)27-19(18)21-17(22)12-26-15-10-6-5-9-14(15)24-2/h4-11H,3,12H2,1-2H3,(H,21,22)
• InChI Key: SSDAVFROEBFSPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=CC=CC=C21)NC(=O)COC3=CC=CC=C3OC
• Molecular Formula: C20H19NO5S
• Molecular Weight: 385.4 g/mol

Description

Ethyl 2-(2-(2-methoxyphenoxy)acetamido)benzo[b]thiophene-3-carboxylate is a chemical compound. It is related to the class of compounds known as benzo[b]thiophenes.

Scientific Research Applications

Synthesis and Reactions

Ethyl 2-(2-(2-methoxyphenoxy)acetamido)benzo[b]thiophene-3-carboxylate and related compounds are explored for their synthesis processes and potential in forming various derivatives. For instance, the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives in ethanol/triethylamine (EtOH/TEA) solution at room temperature results in the formation of ethyl iminothiazolopyridine-4-carboxylate and other derivatives. These compounds are characterized by their elemental analysis and spectroscopic data, highlighting their potential in synthetic organic chemistry and as precursors for further chemical transformations (Mohamed, 2014).

Antimicrobial and Antioxidant Applications

Some derivatives of Ethyl 2-(2-(2-methoxyphenoxy)acetamido)benzo[b]thiophene-3-carboxylate have been synthesized and evaluated for their antimicrobial and antioxidant activities. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates were synthesized and displayed excellent antibacterial and antifungal properties, as well as profound antioxidant potential. This suggests their potential application in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Fluorescence and Dyeing Properties

The fluorescence and dyeing properties of styryl dyes derived from Ethyl 2-acetamido-3-cyano-5-carbethoxy thiophene-4-acetic acid ester were explored, indicating their potential use in textiles and materials science. The study of these dyes on polyester shows their potential for application in the dyeing industry and materials science, demonstrating how chemical modifications can impact practical applications (Rangnekar & Sabnis, 2007).

Catalytic Applications

The encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y demonstrated significant catalytic activity for the oxidation of primary alcohols and hydrocarbons. This showcases the potential of Ethyl 2-(2-(2-methoxyphenoxy)acetamido)benzo[b]thiophene-3-carboxylate derivatives in catalysis, particularly in oxidation reactions, highlighting their versatility and utility in chemical processes (Ghorbanloo & Maleki Alamooti, 2017).

Safety and Hazards

Ethyl-2-amino-benzo(b)thiophene-3-carboxylate is classified as a combustible, acute toxic Cat. 1 and 2 hazardous material.

Mechanism of Action

Target of Action

They are often of interest to medicinal chemists due to their potential as biologically active compounds .

Mode of Action

Thiophene derivatives have been found to exhibit a range of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

Without specific information on “Ethyl 2-(2-(2-methoxyphenoxy)acetamido)benzo[b]thiophene-3-carboxylate”, it’s difficult to say which biochemical pathways it might affect. Other thiophene derivatives have been found to interact with a variety of biochemical pathways due to their diverse pharmacological properties .